Cas no 60007-49-0 (1-(2-Oxo-2-phenylethyl)quinazolin-4(1H)-one)
1-(2-Oxo-2-phenylethyl)quinazolin-4(1H)-one is a quinazolinone derivative characterized by a ketone-substituted phenylethyl group at the N1 position. This structural motif imparts potential reactivity and binding affinity, making it a valuable intermediate in medicinal chemistry and organic synthesis. The compound's quinazolinone core is known for its pharmacological relevance, particularly in the development of kinase inhibitors and other bioactive molecules. Its synthetic versatility allows for further functionalization, enabling the exploration of structure-activity relationships. The presence of the 2-oxo-2-phenylethyl moiety may enhance solubility or modulate electronic properties, contributing to its utility in drug discovery and material science applications.

60007-49-0 structure
Product name:1-(2-Oxo-2-phenylethyl)quinazolin-4(1H)-one
1-(2-Oxo-2-phenylethyl)quinazolin-4(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-oxo-2-phenylethyl)-1,4-dihydroquinazolin-4-one
- 1-(2-Oxo-2-phenylethyl)quinazolin-4(1H)-one
- 60007-49-0
-
- Inchi: InChI=1S/C16H12N2O2/c19-15(12-6-2-1-3-7-12)10-18-11-17-16(20)13-8-4-5-9-14(13)18/h1-9,11H,10H2
- InChI Key: RLIHSTCNMJXCPR-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C(=O)CN2C=NC(=O)C3=CC=CC=C32
Computed Properties
- Exact Mass: 264.089877630Da
- Monoisotopic Mass: 264.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 49.7Ų
1-(2-Oxo-2-phenylethyl)quinazolin-4(1H)-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM123149-5g |
1-(2-oxo-2-phenylethyl)quinazolin-4(1H)-one |
60007-49-0 | 95% | 5g |
$*** | 2023-05-30 | |
Chemenu | CM123149-1g |
1-(2-oxo-2-phenylethyl)quinazolin-4(1H)-one |
60007-49-0 | 95% | 1g |
$*** | 2023-05-30 | |
Chemenu | CM123149-1g |
1-(2-oxo-2-phenylethyl)quinazolin-4(1H)-one |
60007-49-0 | 95% | 1g |
$354 | 2021-08-05 | |
Chemenu | CM123149-5g |
1-(2-oxo-2-phenylethyl)quinazolin-4(1H)-one |
60007-49-0 | 95% | 5g |
$1069 | 2021-08-05 | |
Alichem | A019111818-5g |
1-(2-Oxo-2-phenylethyl)quinazolin-4(1H)-one |
60007-49-0 | 95% | 5g |
$945.54 | 2023-09-01 |
1-(2-Oxo-2-phenylethyl)quinazolin-4(1H)-one Related Literature
-
Yingjie Zhao,Ruomeng Duan,Jianzhang Zhao,Chen Li Chem. Commun., 2018,54, 12329-12332
-
Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789
-
Juan Herranz,Nicholas Larouche,Thomas M. Arruda,Michel Lefèvre,Frédéric Jaouen,Peter Bogdanoff,Sebastian Fiechter,Irmgard Abs-Wurmbach,Sanjeev Mukerjee,Jean-Pol Dodelet Phys. Chem. Chem. Phys., 2012,14, 11673-11688
-
Yuexia Zhang,Xingxing Wu,Lin Hao,Zeng Rong Wong,Sherman J. L. Lauw,Song Yang,Richard D. Webster Org. Chem. Front., 2017,4, 467-471
60007-49-0 (1-(2-Oxo-2-phenylethyl)quinazolin-4(1H)-one) Related Products
- 2408957-70-8(N'-[2-(4-Fluorophenyl)ethyl]-1-phenylethane-1,2-diamine;dihydrochloride)
- 2138346-82-2(INDEX NAME NOT YET ASSIGNED)
- 1040085-98-0(Di-Norbudesonide(Mixture of Diastereomers))
- 2171461-04-2(7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid)
- 1621673-53-7(N-Hexylsulfonyl-4-[(4-phenylphenyl)methylsulfanylmethyl]benzamide)
- 2225174-96-7(4-Fluoro-2-(4-methylimidazol-1-yl)pyridine-5-boronic acid)
- 1805747-85-6(4-(2-Bromopropanoyl)-2-methylphenylacetic acid)
- 712324-41-9(2-[2-(5-Chloroquinolin-8-yl)oxyethoxy]benzaldehyde)
- 2877632-90-9(1-[(1,4-dioxan-2-yl)methyl]-4-methyl-1H-pyrazole)
- 1199781-56-0({2-4-chloro-2-(trifluoromethyl)phenylethyl}(methyl)amine)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
